Cas no 10271-88-2 (3-Isothiazoleacetic acid, methyl ester)

3-Isothiazoleacetic acid, methyl ester structure
10271-88-2 structure
Product Name:3-Isothiazoleacetic acid, methyl ester
CAS No:10271-88-2
MF:C6H7NO2S
MW:157.190280199051
CID:1136110
PubChem ID:71352802
Update Time:2025-04-20

3-Isothiazoleacetic acid, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Isothiazoleacetic acid, methyl ester
    • methyl 2-(1,2-thiazol-3-yl)acetate
    • DTXSID30777612
    • Methyl (1,2-thiazol-3-yl)acetate
    • 10271-88-2
    • Inchi: 1S/C6H7NO2S/c1-9-6(8)4-5-2-3-10-7-5/h2-3H,4H2,1H3
    • InChI Key: KQDWCWXNAQMSFE-UHFFFAOYSA-N
    • SMILES: S1C=CC(CC(=O)OC)=N1

Computed Properties

  • Exact Mass: 157.01981
  • Monoisotopic Mass: 157.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 39.19

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